3-(Difluoromethyl)-2-fluoro-6-methylbenzoic acid

• IUPAC Name: 3-(difluoromethyl)-2-fluoro-6-methylbenzoic acid
• InChI: InChI=1S/C9H7F3O2/c1-4-2-3-5(8(11)12)7(10)6(4)9(13)14/h2-3,8H,1H3,(H,13,14)
• InChI Key: KGVHSYDYNSJCIB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C=C1)C(F)F)F)C(=O)O
• Molecular Formula: C9H7F3O2
• Molecular Weight: 204.15 g/mol

Description

“3-(Difluoromethyl)-2-fluoro-6-methylbenzoic acid” is a chemical compound used commercially as an intermediate to seven fungicides which act by inhibition of succinate dehydrogenase (SDHI). It consists of a pyrazole ring with difluoromethyl, methyl, and carboxylic acid groups attached in specific positions.

Synthesis Analysis

The synthesis of this compound involves the development of unique synthesis routes, which rely on the van Leusen pyrrole synthesis and the halogen dance reaction. The synthesis of three completely novel difluoromethylated heterocycles has been reported.

Chemical Reactions Analysis

The recent advances made in difluoromethylation processes based on X–CF2H bond formation have benefited from the invention of multiple difluoromethylation reagents. The last decade has witnessed an upsurge of metal-based methods that can transfer CF2H to C (sp2) sites both in stoichiometric and catalytic mode.

Safety and Hazards

The safety data sheet for this compound advises avoiding dust formation, breathing mist, gas, or vapors, and contacting with skin and eye. It recommends using personal protective equipment, wearing chemical impermeable gloves, and ensuring adequate ventilation.

Future Directions

The field of difluoromethylation has seen significant advancements in recent years. The precise site-selective installation of CF2H onto large biomolecules such as proteins is an exciting departure in this field. These advances have streamlined access to molecules of pharmaceutical relevance and generated interest for process chemistry.